Cas no 305-01-1 (Esculetin)

Esculetin, also known as Aesculetin, is a coumarin compound, which is derived from the leaves of the Rutaceae plant lemon, the bark of the Oleaceae plant kuyang Fraxinus, and belladonna \ Datura \ Rehmannia plants. It has antibacterial, anti-inflammatory, sedative and other effects< Br>

Esculetin structure

Product Name:Esculetin

CAS No:305-01-1

Molecular Formula:C₉H₆O₄

Molecular Weight:178.14154

MDL:MFCD00006874

CID:36772

PubChem ID:24854815

Esculetin Properties

Names and Identifiers

- 6,7-Dihydroxy-2H-chromen-2-one
- CICHORIGENIN
- CICHERINGENIN
- ESCULETOL
- ESCULETIN
- AKOS 215-98
- 6,7-DIHYDROXY-CHROMEN-2-ONE
- 2H-1-BENZOPYRAN-2-ONE,6,7-DIHYDROXY
- 6,7-Dihydroxycoumarin
- 6,7-Dihydroxycoumarin (Esculetin)
- Aesculetin
- ESCULETIN(P) PrintBack
- ESCULETIN(RG) PrintBack
- 6,7-dihydroxy-2H-1-benzopyran-2-one
- Asculetine
- Cryptotanshinone
- Esculatin
- MS]
- [ "Aesculetin
- Cichorigenin
- Esculetin
- esculin aglycon
- MLS000069479
- cichoriin aglycon
- Cichoriin aglycone
- cichoriin aglucon
- MLSMR
- esculin aglucon
- SMR000059055
- Esculin aglycone
- Esculetin,98%
- +Expand
- MDL： MFCD00006874
- InChIKey： ILEDWLMCKZNDJK-UHFFFAOYSA-N
- Inchi： 1S/C9H6O4/c10-6-3-5-1-2-9(12)13-8(5)4-7(6)11/h1-4,10-11H
- SMILES： O=C1C=CC2=C(O1)C=C(O)C(O)=C2
- BRN： 152788

Computed Properties

Exact Mass: 178.026609g/mol
Surface Charge: 0
XLogP3: 1.2
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 178.026609g/mol
Monoisotopic Mass: 178.026609g/mol
Topological Polar Surface Area: 66.8Å²
Heavy Atom Count: 13
Complexity: 248
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 14
Surface Charge: 0
Molecular Weight: 178.14

Experimental Properties

LogP: 1.20420
PSA: 70.67000
Merck: 3697
Refractive Index: 1.4500 (estimate)
Water Partition Coefficient: Slightly soluble
Boiling Point: 469.7°C at 760 mmHg
Melting Point: 271-273 °C (lit.)
Flash Point: 201.4 °C
Solubility: Solubility Almost insoluble in boiling water, ether; soluble in hot ethanol, glacial acetic acid
Color/Form: Yellow powder
Solubility: Soluble in ethanol and dilute alkali solution, slightly soluble in water, ethanol and ethyl acetate, insoluble in ether and chloroform
pka: 1.71(at 25℃)
λmax: 344(MeOH)(lit.)
PH: Weak blue uorescence (1.5) to strong blue uorescence (2.0)
Density: 1.3431 (rough estimate)

Esculetin Security Information

Symbol: GHS07
RTECS：GN6382500
WGK Germany：3
Safety Term：S26;S37/39
Safety Instruction： S26-S36-S37/39
Packing Group：I; II; III
Packing Group：I; II; III
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：Store at room temperature
Risk Phrases： 36/37/38
Signal Word：Warning

Esculetin Customs Data

HS CODE：2932209090
Customs Data：

China Customs Code:
2932209090

Overview:

2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Esculetin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0030UO-250mg	2H-1-Benzopyran-2-one, 6,7-dihydroxy-	305-01-1	98%	250mg	$5.00	2024-05-06
A2B Chem LLC	AB40272-250mg	Esculetin	305-01-1	98%	250mg	$4.00	2024-04-20
abcr	AB110482-1 g	6,7-Dihydroxycoumarin, 95%; .	305-01-1	95%	1 g	€72.90	2023-07-20
Ambeed	A155662-250mg	6,7-Dihydroxy-2H-chromen-2-one	305-01-1	98%	250mg	$5.0	2024-07-19
Apollo Scientific	BIB6051-10g	Esculetin	305-01-1		10g	£45.00	2023-08-31
Chengdu Biopurify Phytochemicals Ltd	BP0565-20mg	Esculetin	305-01-1	98%	20mg	$20	2023-09-20
eNovation Chemicals LLC	D914071-25g	6,7-Dihydroxycoumarin	305-01-1	97%	25g	$280	2022-09-05
Key Organics Ltd	AS-11863-1MG	6,7-Dihydroxycoumarin	305-01-1	>98%	1mg	£36.00	2023-09-08
LKT Labs	E7309-500 mg	Esculetin	305-01-1	≥99%	500MG	$68.60	2023-07-11
MedChemExpress	HY-N0284-10mM*1mLinDMSO	Esculetin	305-01-1	99.59%	10mM*1mLinDMSO	￥550	2023-07-26